N-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)-1-ethyl-5-methyl-1H-pyrazole-4-carboxamide

• Molecular Formula: C19H23N5O
• Molecular Weight: 337.4 g/mol
• IUPAC Name: N-(1-benzyl-3,5-dimethylpyrazol-4-yl)-1-ethyl-5-methylpyrazole-4-carboxamide
• InChI: InChI=1S/C19H23N5O/c1-5-23-14(3)17(11-20-23)19(25)21-18-13(2)22-24(15(18)4)12-16-9-7-6-8-10-16/h6-11H,5,12H2,1-4H3,(H,21,25)
• InChI Key: QKMPJXTVTHFJOI-UHFFFAOYSA-N
• SMILES: CCN1C(=C(C=N1)C(=O)NC2=C(N(N=C2C)CC3=CC=CC=C3)C)C

Description

N-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)-1-ethyl-5-methyl-1H-pyrazole-4-carboxamide, also known as BDP-9066, is a novel pyrazole-based compound that has been studied for its potential applications in various scientific fields.

Mechanism of Action

The exact mechanism of action of N-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)-1-ethyl-5-methyl-1H-pyrazole-4-carboxamide is not fully understood, but it is believed to act as a modulator of ion channels and receptors in the brain and other tissues. This compound has been shown to bind to the GABA(A) receptor, which is involved in the regulation of neuronal activity, and may enhance its activity. This compound has also been shown to inhibit the activity of voltage-gated calcium channels, which are involved in the regulation of calcium influx into cells.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including neuroprotective effects, inhibition of cancer cell growth, and vasodilatory effects. In animal studies, this compound has been shown to improve cognitive function and reduce neuronal damage in models of Alzheimer's and Parkinson's disease. This compound has also been shown to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells. In cardiovascular studies, this compound has been shown to decrease blood pressure and increase blood flow to the heart and other tissues.

Advantages and Limitations for Lab Experiments

One advantage of using N-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)-1-ethyl-5-methyl-1H-pyrazole-4-carboxamide in lab experiments is its potential for use in multiple scientific fields, including neuroscience, cancer research, and cardiovascular disease research. Another advantage is its relatively simple synthesis method and high yield. However, one limitation of using this compound in lab experiments is its limited availability and high cost.

Future Directions

There are several future directions for research on N-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)-1-ethyl-5-methyl-1H-pyrazole-4-carboxamide. One direction is to further investigate its potential applications in neurodegenerative diseases such as Alzheimer's and Parkinson's. Another direction is to explore its potential as a cancer therapy, either alone or in combination with other drugs. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on ion channels and receptors in the brain and other tissues.

Synthesis Methods

The synthesis of N-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)-1-ethyl-5-methyl-1H-pyrazole-4-carboxamide involves several steps, starting with the reaction of 1-benzyl-3,5-dimethyl-1H-pyrazole-4-carboxylic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 1-ethyl-5-methyl-1H-pyrazole-4-carboxamide in the presence of a base to yield this compound. The overall yield of this synthesis method is reported to be around 50%.

Scientific Research Applications

N-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)-1-ethyl-5-methyl-1H-pyrazole-4-carboxamide has been studied for its potential applications in various scientific fields, including neuroscience, cancer research, and cardiovascular disease research. In neuroscience, this compound has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In cancer research, this compound has been shown to inhibit the growth of cancer cells and may be useful in the development of new cancer therapies. In cardiovascular disease research, this compound has been shown to have vasodilatory effects and may be useful in the treatment of hypertension and other cardiovascular diseases.